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Introduction

Norgestomet, a synthetic progestin, is a valuable tool in veterinary medicine for the
manipulation of the estrous cycle in various animal species.[1] Its primary application lies in the
synchronization of estrus and ovulation, which is crucial for the implementation of artificial
insemination (Al) and embryo transfer (ET) programs, thereby enhancing reproductive
efficiency in livestock.[2] Norgestomet functions by mimicking the action of progesterone, a
natural hormone that regulates the reproductive cycle.[2][3] By binding to progesterone
receptors, Norgestomet suppresses estrus and ovulation.[3] Upon withdrawal of the
Norgestomet source, the animal typically returns to estrus in a predictable timeframe, allowing
for timed breeding. This document provides detailed application notes, dosage calculations,
and experimental protocols for the use of Norgestomet in cattle, sheep, and goats.

Data Presentation: Norgestomet Dosage and
Administration

The following tables summarize recommended Norgestomet dosages and administration
methods for estrus synchronization and related reproductive protocols in various animal
species.

Table 1: Norgestomet Dosage for Estrus Synchronization in Cattle
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Dosage and

Parameter O . Source
Administration
3 mg Norgestomet

Implant subcutaneous ear implant

(e.g., Crestar®)

Injection (in combination with

implant)

3 mg Norgestomet and 5 mg
estradiol valerate
intramuscular (IM) injection at

the time of implant insertion

Duration of Implant

9 days

Adjunctive Treatments

- Prostaglandin F2a (PGF2a)
or its analogue (e.g., 500 pg
cloprostenol) administered at
the time of implant removal.-
Gonadotropin-releasing
hormone (GnRH) or its
analogue (e.g., 10 ug buserelin
acetate) may be used at the
time of implant insertion or at
timed Al.- Equine chorionic
gonadotropin (eCG) or
Pregnant Mare Serum
Gonadotropin (PMSG) (e.g.,
400-700 IU) at implant removal
to enhance follicular

development and ovulation.

Table 2: Norgestomet Dosage for Estrus Synchronization in Sheep and Goats
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Dosage and
Parameter O . Source
Administration

1 mg to 3 mg Norgestomet

subcutaneous ear implant.
Implant (Sheep) Studies have shown that a 1

mg dose can be as effective as

higher doses.

1.5 mg Norgestomet
Implant (Goats) subcutaneous ear implant (a

portion of a bovine implant).

Duration of Implant 7-9 days.

- PGF2a or its analogue
administered 1 day before or
at the time of implant removal.-
Adjunctive Treatments eCG (100-500 IU) at the end
of treatment to increase
synchronization of ovulation

and ovulation rate.

Experimental Protocols
Protocol 1: Estrus Synchronization in Beef Heifers using
Norgestomet

This protocol is designed to synchronize estrus in beef heifers for timed artificial insemination
(TAI).

Materials:
o Norgestomet ear implants (3 mg)
e Syringes and needles

« Injectable solution of Norgestomet (3 mg) and estradiol valerate (5 mg)
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e Prostaglandin F2a (PGF2a)

o Gonadotropin-releasing hormone (GnRH)
e Implant applicator and remover
Procedure:

« Day O: Insert a 3 mg Norgestomet ear implant subcutaneously on the convex surface of the
ear. Administer an intramuscular injection containing 3 mg of Norgestomet and 5 mg of
estradiol valerate.

o Day 9: Remove the Norgestomet ear implant. Administer an intramuscular injection of
PGF2a to induce luteolysis. At this time, an injection of eCG (400 IU) can also be
administered to stimulate follicular growth and increase pregnancy rates.

e Day 11 (54-56 hours after implant removal): Perform timed artificial insemination. An
injection of GNRH (100 pg gonadorelin) at the time of TAIl can improve the synchrony of
ovulation.

Protocol 2: Estrus Synchronization in Ewes during the
Non-Breeding Season

This protocol aims to induce and synchronize estrus in ewes outside of their natural breeding

season.

Materials:

Norgestomet ear implants (1 mg)

Implant applicator and remover

Syringes and needles

Equine chorionic gonadotropin (eCG)

Teaser ram
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Procedure:
» Day 0: Insert a 1 mg Norgestomet ear implant subcutaneously at the base of the ear.
e Day 7: Remove the Norgestomet implant.

o Atimplant removal (Day 7): Administer an intramuscular injection of eCG (e.g., 200-400 IU)
to stimulate follicular development and ovulation.

o Day 7 onwards: Introduce a teaser ram to the ewes to help detect estrus.

» Estrus Detection and Mating: Observe ewes for signs of estrus, which typically occurs within
72 hours after implant removal. Mating can occur naturally or via artificial insemination.

Mandatory Visualizations
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Caption: Workflow for a Norgestomet-based timed artificial insemination protocol in cattle.
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Caption: Generalized signaling pathway of progestins like Norgestomet via the progesterone

receptor.

Mechanism of Action
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Norgestomet, as a potent progestin, exerts its effects by binding to and activating
progesterone receptors within the hypothalamus, pituitary gland, and reproductive tract. This
activation mimics the effects of endogenous progesterone during the luteal phase of the
estrous cycle. The binding of Norgestomet to its receptor in the hypothalamus and pituitary
inhibits the release of GnRH and, consequently, luteinizing hormone (LH) and follicle-
stimulating hormone (FSH). This suppression of gonadotropins prevents follicular development,
estrus behavior, and ovulation. Upon removal of the Norgestomet implant, the negative
feedback is removed, leading to a surge in GnRH and subsequently LH, which triggers
synchronized follicular growth and ovulation. While Norgestomet's primary action is through
the progesterone receptor, some studies indicate it may have a weak affinity for the
glucocorticoid receptor, though the physiological significance of this at therapeutic doses is not
fully established.

Conclusion

Norgestomet-based protocols offer an effective method for controlling the estrous cycle in
cattle, sheep, and goats, facilitating the use of advanced reproductive technologies. The
success of these protocols is dependent on adherence to correct dosages, administration
techniques, and timing of subsequent hormonal treatments and insemination. The provided
tables and protocols serve as a comprehensive guide for researchers and professionals in the
field of animal reproduction. Further research may continue to refine these protocols to
optimize fertility outcomes in different breeds and management systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Norgestomet
Dosage in Animal Species]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679922#norgestomet-dosage-calculations-for-
different-animal-species]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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